Cas no 69300-47-6 (3-(5-chlorothiophen-2-yl)propanoic acid)

• Product Name: 3-(5-chlorothiophen-2-yl)propanoic acid
• CAS No: 69300-47-6
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 4657207
• PubChem ID: 39104795
• Update Time: 2025-06-14

3-(5-chlorothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)propanoic acid

• Inchi： 1S/C7H7ClO2S/c8-6-3-1-5(11-6)2-4-7(9)10/h1,3H,2,4H2,(H,9,10)
• InChI Key： NAGMMCFONJGKBZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC1SC(Cl)=CC=1

Computed Properties

• Exact Mass: 189.9855283g/mol
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 50-52 °C
• Boiling Point: 303.2±27.0 °C at 760 mmHg
• Flash Point: 137.2±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(5-chlorothiophen-2-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-chlorothiophen-2-yl)propanoic acid

Comprehensive Overview of 3-(5-Chlorothiophen-2-yl)propanoic acid (CAS No. 69300-47-6): Properties, Applications, and Industry Insights

3-(5-Chlorothiophen-2-yl)propanoic acid (CAS No. 69300-47-6) is a specialized organic compound with a molecular formula of C₇H₇ClO₂S. This chlorothiophene derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a thiophene ring substituted with chlorine at the 5-position and a propanoic acid side chain, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 3-(5-chlorothiophen-2-yl)propanoic acid has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "thiophene-based building blocks" or "chlorinated carboxylic acid derivatives," reflecting the compound's relevance in modern chemistry. Its CAS number 69300-47-6 serves as a critical identifier in regulatory documentation and commercial catalogs.

The synthesis of 3-(5-chlorothiophen-2-yl)propanoic acid typically involves the functionalization of 5-chlorothiophene-2-carbaldehyde through a series of reactions, including oxidation and side-chain elongation. This process highlights the compound's role as a key synthetic intermediate for bioactive molecules, such as nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Its carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other pharmacophores.

From an industrial perspective, CAS 69300-47-6 is often discussed alongside "high-purity chemical intermediates" and "custom synthesis solutions." Manufacturers emphasize its stability under standard storage conditions and compatibility with common organic solvents. The compound's melting point (typically 80–85°C) and solubility profile (soluble in polar solvents like ethanol and dimethyl sulfoxide) are frequently cited in technical datasheets.

Emerging trends in green chemistry have also influenced the production methods for 3-(5-chlorothiophen-2-yl)propanoic acid. Researchers are exploring catalytic approaches to minimize waste and improve atom economy, addressing queries like "sustainable synthesis of chlorothiophene derivatives." These innovations align with global efforts to reduce the environmental footprint of chemical manufacturing.

In analytical applications, 3-(5-chlorothiophen-2-yl)propanoic acid serves as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry. Its distinct UV absorption spectrum makes it suitable for method development and quality control in pharmaceutical analysis. Laboratories often search for "HPLC-grade thiophene compounds" or "analytical reference materials" when sourcing this chemical.

The compound's safety profile is another area of interest. While not classified as hazardous under standard protocols, proper handling of 69300-47-6 requires adherence to general laboratory safety practices. Material Safety Data Sheets (MSDS) provide detailed guidance on personal protective equipment (PPE) and first-aid measures, addressing common concerns about "safe handling of carboxylic acids."

Looking ahead, the versatility of 3-(5-chlorothiophen-2-yl)propanoic acid positions it as a valuable asset in medicinal chemistry and material innovation. Its potential applications in conductive polymers and organic electronics are currently under investigation, responding to growing interest in "thiophene-based functional materials." As research progresses, this compound is expected to play an increasingly important role in advancing multiple scientific disciplines.